4-butoxy-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-butoxy-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H22FN3O2S/c1-2-3-12-28-18-10-4-15(5-11-18)22(27)24-21-19-13-29-14-20(19)25-26(21)17-8-6-16(23)7-9-17/h4-11H,2-3,12-14H2,1H3,(H,24,27)
• InChI Key: MPGQEGQJDGTGJE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)F
• Molecular Formula: C22H22FN3O2S
• Molecular Weight: 411.5 g/mol
• CAS No.: 450343-06-3

Description

The compound “4-butoxy-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide” is a unique chemical with the linear formula C29H28FN5O3. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Research on thiophenylhydrazonoacetates highlights the synthesis of various heterocyclic compounds, including pyrazoles and pyrazolopyrimidines, demonstrating the versatility of thiophene derivatives in creating bioactive molecules (Mohareb et al., 2004). Similarly, studies on 2,5-di(2-thienyl)pyrrole compounds reveal novel optical properties of their conducting polymers, indicating potential applications in materials science (Soyleyici et al., 2013). These examples underscore the importance of thiophene and pyrazole derivatives in synthesizing compounds with significant scientific and technological relevance.

Benzamide Derivatives in Biological Research

Benzamide derivatives have been extensively studied for their biological activities. For instance, MS-27-275, a synthetic benzamide derivative, exhibits marked in vivo antitumor activity against various human tumors, acting as an inhibitor of histone deacetylase (HDA) (Saito et al., 1999). This illustrates the therapeutic potential of benzamide derivatives in cancer treatment. Furthermore, pyrazole-sulfonamide derivatives have shown promise in antiproliferative activities, highlighting the role of sulfonamide-modified benzamides in developing novel anticancer agents (Mert et al., 2014).

Mechanism of Action

While the exact mechanism of action for this compound is not specified, it’s worth noting that several pyrazole-derived hydrazones have been synthesized and found to be potent growth inhibitors of drug-resistant strains of Staphylococcus aureus and Acinetobacter baumannii.

Safety and Hazards

Sigma-Aldrich provides this product to researchers as-is and makes no representation or warranty with respect to this product. Therefore, researchers are responsible for confirming the product’s identity and/or purity.